Cas no 58511-74-3 (Phenol, 2-bromo-6-sec-hexyl-4-methyl-)
58511-74-3 structure
Product Name:Phenol, 2-bromo-6-sec-hexyl-4-methyl-
CAS No:58511-74-3
MF:C13H19BrO
MW:271.193363428116
CID:335468
PubChem ID:71440743
Update Time:2025-04-19
Phenol, 2-bromo-6-sec-hexyl-4-methyl- Chemical and Physical Properties
Names and Identifiers
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- Phenol, 2-bromo-6-sec-hexyl-4-methyl-
- 2-bromo-6-hexan-2-yl-4-methylphenol
- 58511-74-3
- DTXSID20849711
- 2-BROMO-6-(HEXAN-2-YL)-4-METHYLPHENOL
-
- Inchi: 1S/C13H19BrO/c1-4-5-6-10(3)11-7-9(2)8-12(14)13(11)15/h7-8,10,15H,4-6H2,1-3H3
- InChI Key: AJCOQDHPIBYURM-UHFFFAOYSA-N
- SMILES: BrC1C=C(C)C=C(C=1O)C(C)CCCC
Computed Properties
- Exact Mass: 270.06193g/mol
- Monoisotopic Mass: 270.06193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 20.2Ų
Phenol, 2-bromo-6-sec-hexyl-4-methyl- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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